molecular formula C23H41BrO5 B8514592 Ethyl 8-acetyl-12-(acetyloxy)-8-bromoheptadecanoate CAS No. 57987-66-3

Ethyl 8-acetyl-12-(acetyloxy)-8-bromoheptadecanoate

Cat. No.: B8514592
CAS No.: 57987-66-3
M. Wt: 477.5 g/mol
InChI Key: WQLPNSMCIRBCMT-UHFFFAOYSA-N
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Description

Ethyl 8-acetyl-12-(acetyloxy)-8-bromoheptadecanoate is a useful research compound. Its molecular formula is C23H41BrO5 and its molecular weight is 477.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

57987-66-3

Molecular Formula

C23H41BrO5

Molecular Weight

477.5 g/mol

IUPAC Name

ethyl 8-acetyl-12-acetyloxy-8-bromoheptadecanoate

InChI

InChI=1S/C23H41BrO5/c1-5-7-10-14-21(29-20(4)26)15-13-18-23(24,19(3)25)17-12-9-8-11-16-22(27)28-6-2/h21H,5-18H2,1-4H3

InChI Key

WQLPNSMCIRBCMT-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(CCCC(CCCCCCC(=O)OCC)(C(=O)C)Br)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Bromine (16.7 g., 0.104 mole) dissolved in carbon tetrachloride (100 ml.) is added dropwise to a stirred solution of ethyl 8-acetyl-12-acetoxyheptadecanoate (Example 1, Step C) (37.4 g., 0.094 mole) in carbon tetrachloride (200 ml.) during 1 hour. The solvent is distilled in vacuo. The residual oil is dissolved in ether and washed with dilute sodium bicarbonate, water and brine and dried over sodium sulfate. Evaporation of the ether leaves the crude bromo ester as a yellow oil weighing 43 g. It is purified by column chromatography on silica gel with benzene as the eluant. This procedure serves to separate the desired bromo ester from a small amount of a by-product, ethyl 8-bromoacetyl-8-bromo-12-acetoxyheptadecanoate. Ethyl 8-acetyl-8-bromo-12-acetoxyheptadecanoate is thus obtained as a pale yellow oil weighing 12.7 g. (28%).
Quantity
16.7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
37.4 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two

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